Cas no 1030429-68-5 (4-4-(1,2-Benzisothiazol-3-yl)piperazin-1-yl-4-oxobutanoic acid)

• Product Name: 4-4-(1,2-Benzisothiazol-3-yl)piperazin-1-yl-4-oxobutanoic acid
• CAS No: 1030429-68-5
• MF: C₁₅H₁₇N₃O₃S
• MW: 319.37878203392
• MDL: MFCD11982993
• CID: 5057396
• Update Time: 2025-05-20

4-4-(1,2-Benzisothiazol-3-yl)piperazin-1-yl-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[4-(1,2-Benzisothiazol-3-yl)piperazin-1-yl]-4-oxobutanoic acid
• 4-[4-(1,2-benzothiazol-3-yl)piperazin-1-yl]-4-oxobutanoic acid
• 4-(4-(benzo[d]isothiazol-3-yl)piperazin-1-yl)-4-oxobutanoic acid
• BBL032128
• STK656356
• 4-(4-Benzo[d]isothiazol-3-yl-piperazin-1-yl)-4-oxo-butyric acid
• 4-4-(1,2-Benzisothiazol-3-yl)piperazin-1-yl-4-oxobutanoic acid

• MDL： MFCD11982993
• Inchi： 1S/C15H17N3O3S/c19-13(5-6-14(20)21)17-7-9-18(10-8-17)15-11-3-1-2-4-12(11)22-16-15/h1-4H,5-10H2,(H,20,21)
• InChI Key： AOJCGOHMSZMZQG-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(=N1)N1CCN(C(CCC(=O)O)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 426
• XLogP3: 1.5
• Topological Polar Surface Area: 102

Additional information on 4-4-(1,2-Benzisothiazol-3-yl)piperazin-1-yl-4-oxobutanoic acid

Chemical Profile of 4-4-(1,2-Benzisothiazol-3-yl)piperazin-1-yl-4-oxobutanoic acid (CAS No. 1030429-68-5)

4-4-(1,2-Benzisothiazol-3-yl)piperazin-1-yl-4-oxobutanoic acid, identified by its CAS number 1030429-68-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of a piperazine moiety and a benzisothiazole ring system, which are well-documented for their diverse biological activities. The structure of this molecule incorporates a carboxylic acid group and an oxo bridge, features that contribute to its unique chemical properties and potential applications in drug discovery.

The bent structure of the benzisothiazole ring imparts a rigid framework to the molecule, which can be advantageous in binding to biological targets with high specificity. Additionally, the piperazine nitrogen atoms provide opportunities for hydrogen bonding interactions, further enhancing the compound's ability to interact with proteins and enzymes. These structural attributes make 4-4-(1,2-Benzisothiazol-3-yl)piperazin-1-yl-4-oxobutanoic acid a promising candidate for further investigation in various therapeutic areas.

In recent years, there has been growing interest in the development of novel compounds that incorporate heterocyclic scaffolds such as benzisothiazole and piperazine. These heterocycles have been extensively studied for their role in modulating biological pathways associated with neurological disorders, inflammation, and cancer. For instance, derivatives of benzisothiazole have shown potential in inhibiting enzymes like COX and LOX, which are involved in the inflammatory response. Similarly, piperazine-based compounds have been explored for their effects on neurotransmitter systems, making them relevant in the treatment of psychiatric and neurodegenerative diseases.

The carboxylic acid group in 4-4-(1,2-Benzisothiazol-3-yl)piperazin-1-yl-4-oxobutanoic acid provides an additional site for chemical modification, allowing for the synthesis of derivatives with tailored pharmacological properties. This functionality can be exploited to enhance solubility, improve metabolic stability, or introduce specific interactions with biological targets. The oxo bridge between the piperazine and the carboxylic acid also contributes to the molecule's conformational flexibility, which can be crucial for optimizing binding affinity and selectivity.

Recent advancements in computational chemistry have enabled more efficient virtual screening and design of novel drug candidates. By leveraging molecular docking simulations and quantum mechanical calculations, researchers can predict the binding modes of 4-4-(1,2-Benzisothiazol-3-yl)piperazin-1-yl-4-oxobutanoic acid to various biological targets. These studies have suggested that this compound may interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes. Furthermore, preliminary data indicate potential interactions with receptors involved in pain perception and neurotransmitter signaling.

The pharmacokinetic profile of 4-4-(1,2-Benzisothiazol-3-yl)piperazin-1-yl-4-oxobutanoic acid is another critical aspect that has been examined. In vitro studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The presence of both polar (carboxylic acid) and non-polar (benzisothiazole ring) regions suggests that this compound may exhibit moderate oral bioavailability. Additionally, the piperazine moiety could influence its metabolic pathways, potentially leading to biotransformation into more water-soluble metabolites.

Given its structural features and potential biological activities, 4-(1H)-Pyrazolo[3,^5-c]pyridinone derivatives, which share structural similarities with benzisothiazole-containing compounds, have been explored for their therapeutic potential. Some studies have reported that these derivatives exhibit anti-inflammatory and analgesic effects by modulating cyclooxygenase activity. Similarly, modifications at the piperazine nitrogen atoms have been shown to enhance binding affinity to certain neurotransmitter receptors. These findings support the hypothesis that 4(3H)-Pyrazolo[3,^5-c]pyridinones could serve as valuable scaffolds for developing new therapeutic agents.

The synthesis of CAS No 1030429 68 5, or 4 4 (1 2 Benzisothiazol 3 yl) Piperazin 1 yl 4 oxobutanoic Acid, involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriate precursors followed by functional group transformations such as oxidation or substitution at specific positions on the benzisothiazole ring. Advances in synthetic methodologies have enabled more efficient routes to complex heterocyclic systems like this one.

In conclusion,CAS No 1030429 68 5 represents a structurally interesting compound with potential applications in pharmaceutical research. Its combination of a benzisothiazole moiety,Piperazine Nitrogen Atoms,and an oxo bridge makes it an attractive candidate for further exploration in drug discovery programs targeting neurological disorders,inflammatory diseases,and other conditions where modulating enzyme activity or neurotransmitter signaling is relevant.Molecular modeling studies,pharmacokinetic evaluations,and ongoing clinical investigations will continue to provide valuable insights into its therapeutic potential.